4-{3-hydroxy-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrile

• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 4-[3-hydroxy-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-2-oxoindol-1-yl]butanenitrile
• InChI: InChI=1S/C19H18N2O4/c1-13-8-9-17(25-13)16(22)12-19(24)14-6-2-3-7-15(14)21(18(19)23)11-5-4-10-20/h2-3,6-9,24H,4-5,11-12H2,1H3
• InChI Key: MHAOOOOCNLJTND-UHFFFAOYSA-N
• SMILES: CC1=CC=C(O1)C(=O)CC2(C3=CC=CC=C3N(C2=O)CCCC#N)O

Description

4-{3-hydroxy-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrile, also known as HIF-1α inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

4-{3-hydroxy-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrileα inhibitor works by inhibiting the activity of 4-{3-hydroxy-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrileα, a transcription factor that regulates the expression of genes involved in tumor progression and angiogenesis. 4-{3-hydroxy-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrileα is activated under conditions of low oxygen levels (hypoxia) and promotes the growth and survival of tumor cells. By inhibiting 4-{3-hydroxy-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrileα, the compound can prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects:
4-{3-hydroxy-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrileα inhibitor has been shown to have significant biochemical and physiological effects in cancer cells. The compound can inhibit the expression of genes involved in tumor cell proliferation, migration, and invasion. Additionally, 4-{3-hydroxy-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrileα inhibitor can induce apoptosis (programmed cell death) in cancer cells, further inhibiting their growth and spread.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{3-hydroxy-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrileα inhibitor in lab experiments include its specificity for inhibiting 4-{3-hydroxy-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrileα, its ability to induce apoptosis in cancer cells, and its potential as a therapeutic agent for cancer treatment. However, the compound also has limitations, including its potential toxicity and the need for further research to determine its optimal dosage and potential side effects.

Future Directions

There are several future directions for research on 4-{3-hydroxy-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrileα inhibitor. One area of research is to investigate the compound's potential as a therapeutic agent for other diseases, such as cardiovascular disease and inflammatory disorders. Additionally, further research is needed to optimize the synthesis method and determine the optimal dosage and potential side effects of the compound. Finally, research is needed to investigate the potential of combining 4-{3-hydroxy-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrileα inhibitor with other cancer treatments to enhance their efficacy.
In conclusion, 4-{3-hydroxy-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrile is a chemical compound with significant potential as a therapeutic agent for cancer treatment. Its ability to inhibit 4-{3-hydroxy-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrileα and induce apoptosis in cancer cells makes it an attractive target for further research. However, further research is needed to optimize its synthesis method, determine its optimal dosage and potential side effects, and investigate its potential as a therapeutic agent for other diseases.

Synthesis Methods

The synthesis of 4-{3-hydroxy-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrile involves the reaction of 5-methylfurfural with ethyl acetoacetate to produce 3-(5-methylfuran-2-yl)-3-oxopropanenitrile. This intermediate is then reacted with indoline-2,3-dione in the presence of a base to form the final product.

Scientific Research Applications

4-{3-hydroxy-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrileα inhibitor has been extensively studied for its potential therapeutic applications in cancer treatment. The compound works by inhibiting the activity of hypoxia-inducible factor-1α (4-{3-hydroxy-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrileα), a transcription factor that plays a crucial role in tumor progression and angiogenesis. By inhibiting 4-{3-hydroxy-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrileα, the compound can prevent the growth and spread of cancer cells.